isopropyl 2-[(4-oxo-3-phenyl-4H-chromen-7-yl)oxy]propanoate

• Molecular Formula: C21H20O5
• Molecular Weight: 352.4 g/mol
• IUPAC Name: propan-2-yl 2-(4-oxo-3-phenylchromen-7-yl)oxypropanoate
• InChI: InChI=1S/C21H20O5/c1-13(2)25-21(23)14(3)26-16-9-10-17-19(11-16)24-12-18(20(17)22)15-7-5-4-6-8-15/h4-14H,1-3H3
• InChI Key: WWARBESHMUKGNC-UHFFFAOYSA-N
• SMILES: CC(C)OC(=O)C(C)OC1=CC2=C(C=C1)C(=O)C(=CO2)C3=CC=CC=C3

Description

Isopropyl 2-[(4-oxo-3-phenyl-4H-chromen-7-yl)oxy]propanoate, also known as apigenin-7-isopropyl ester, is a synthetic compound that belongs to the flavonoid family. It is derived from apigenin, a natural flavonoid found in many plants, and has been shown to have various biological activities.

Mechanism of Action

The mechanism of action of isopropyl 2-[(4-oxo-3-phenyl-4H-chromen-7-yl)oxy]propanoate is not fully understood. However, it has been shown to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2), lipoxygenase (LOX), and phospholipase A2 (PLA2). Additionally, it has been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which plays a role in cellular defense against oxidative stress.
Biochemical and Physiological Effects:
Isopropyl 2-[(4-oxo-3-phenyl-4H-chromen-7-yl)oxy]propanoate has been shown to have various biochemical and physiological effects. It has been shown to inhibit the production of prostaglandin E2 (PGE2), a mediator of inflammation, as well as to decrease the expression of COX-2 and inducible nitric oxide synthase (iNOS). Additionally, it has been shown to increase the expression of antioxidant enzymes, including heme oxygenase-1 (HO-1) and glutathione peroxidase (GPx).

Advantages and Limitations for Lab Experiments

Isopropyl 2-[(4-oxo-3-phenyl-4H-chromen-7-yl)oxy]propanoate has several advantages for lab experiments. It is a synthetic compound, which allows for precise control over its concentration and purity. Additionally, it has been extensively studied for its various biological activities, making it a useful tool for investigating the mechanisms of action of flavonoids. However, it also has some limitations, including its relatively low solubility in aqueous solutions and its potential cytotoxicity at high concentrations.

Future Directions

There are several future directions for research on isopropyl 2-[(4-oxo-3-phenyl-4H-chromen-7-yl)oxy]propanoate. One potential direction is to investigate its potential as a therapeutic agent for various diseases, including cancer and neurodegenerative disorders. Additionally, further studies are needed to elucidate its mechanism of action and to identify its molecular targets. Finally, it may be useful to investigate the structure-activity relationships of isopropyl 2-[(4-oxo-3-phenyl-4H-chromen-7-yl)oxy]propanoate and related compounds to identify more potent and selective compounds for future research.

Synthesis Methods

Isopropyl 2-[(4-oxo-3-phenyl-4H-chromen-7-yl)oxy]propanoate can be synthesized through a multi-step process involving the reaction of apigenin with isopropyl chloroformate and triethylamine. The reaction mixture is then refluxed in acetonitrile, and the resulting product is purified through column chromatography.

Scientific Research Applications

Isopropyl 2-[(4-oxo-3-phenyl-4H-chromen-7-yl)oxy]propanoate has been extensively studied for its various biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. It has been shown to inhibit the production of inflammatory cytokines and chemokines, as well as to induce apoptosis in cancer cells. Additionally, it has been shown to protect against oxidative stress-induced neuronal damage.